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Compound of Interest
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Cat. No.: B1260053

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxyacetyl chloride (CAS 623-58-5), a colorless to pale yellow liquid, is a versatile acylating
agent widely employed in organic synthesis. With the molecular formula CsHsCIOz, this

reactive compound serves as a crucial intermediate in the production of pharmaceuticals,
agrochemicals, and dyes. Its utility stems from the facile introduction of the methoxyacetyl
moiety into a wide range of molecules, enabling the synthesis of complex chemical structures.
This guide provides a comprehensive overview of the chemical and physical properties,
structure, and safety information for methoxyacetyl chloride. Detailed experimental protocols for
its synthesis and common applications in acylation reactions are presented, along with its
spectroscopic data for analytical purposes.

Chemical Structure and Identification

Methoxyacetyl chloride, systematically named 2-methoxyacetyl chloride, possesses a simple
yet reactive structure. The molecule consists of a central carbonyl group bonded to a chlorine
atom, making it an acyl chloride. Adjacent to the carbonyl group is a methylene bridge
connected to a methoxy group.

Molecular Structure:

Caption: 2D structure of Methoxyacetyl chloride.
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Chemical Identifiers:

o CAS Number: 623-58-5

e Molecular Formula: CsHsCIO2

e Molecular Weight: 108.52 g/mol

o |[UPAC Name: 2-methoxyacetyl chloride

e SMILES: COCC(CI)=0

e InChl Key: JJKWHOSQTYYFAE-UHFFFAOYSA-N

Physicochemical Properties

A summary of the key physical and chemical properties of methoxyacetyl chloride is provided in
the table below. This data is essential for its handling, storage, and application in chemical

reactions.
Property Value Reference(s)
Appearance Colorless to pale yellow liquid [1]
Boiling Point 112-113 °C (lit.) [2]
Density 1.187 g/mL at 25 °C (lit.) [2]
Refractive Index (n20/D) 1.419 (lit.) [2]
Flash Point 28 °C (82.4 °F) [2]
Water Solubility Reacts [1]
Miscible with acetone, ether,
Solubility in Organics carbon tetrachloride, and [1]

chloroform.

Spectroscopic Data
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Spectroscopic data is critical for the identification and purity assessment of methoxyacetyl
chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR Spectrum: The proton NMR spectrum of methoxyacetyl chloride exhibits two
characteristic signals. A singlet corresponding to the methoxy protons (CHsO-) and a singlet
for the methylene protons (-CHz-).

e 13C NMR Spectrum: The carbon NMR spectrum will show three distinct signals
corresponding to the carbonyl carbon, the methylene carbon, and the methoxy carbon.

Note: Access to high-resolution, experimentally-derived NMR spectra with detailed peak
assignments is recommended for definitive structural confirmation.

Infrared (IR) Spectroscopy

The IR spectrum of methoxyacetyl chloride is characterized by a strong absorption band
corresponding to the carbonyl (C=0) stretch of the acyl chloride, typically appearing in the
range of 1780-1815 cm~1. Other significant peaks include C-H stretching and C-O stretching
vibrations.

Mass Spectrometry (MS)

The mass spectrum of methoxyacetyl chloride provides information about its molecular weight
and fragmentation pattern. The molecular ion peak (M*) would be observed at m/z = 108.52.
Common fragments would result from the loss of chlorine and cleavage of the C-C bond.

Synthesis of Methoxyacetyl Chloride

Methoxyacetyl chloride is typically synthesized by the chlorination of methoxyacetic acid. A
common and effective method involves the use of thionyl chloride (SOCIz).

Experimental Protocol: Synthesis from Methoxyacetic
Acid and Thionyl Chloride

This protocol describes a general laboratory-scale synthesis of methoxyacetyl chloride.
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Reaction Scheme:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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